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Compound of Interest

Compound Name: (+/-)-J 113397

CAS No.: 217461-40-0

Cat. No.: B1145597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of (+/-)-J
113397, a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) receptor,

also known as the opioid receptor-like 1 (ORL-1) or NOP receptor. This document details the

compound's binding affinities, functional activities, and the experimental methodologies used

for its characterization.

Core Compound Characteristics
(+/-)-J 113397 is the first non-peptidyl small molecule identified as a highly selective antagonist

for the NOP receptor.[1][2] Its discovery was a significant milestone in the study of the N/OFQ

system, providing a crucial pharmacological tool to investigate the physiological and

pathological roles of this receptor.[3] Chemically, it is known as 1-[(3R,4R)-1-cyclooctylmethyl-

3-hydroxymethyl-4-piperidyl]-3-ethyl-1,3-dihydro-2H-benzimidazol-2-one.[3]
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The selectivity of (+/-)-J 113397 is defined by its significantly higher affinity for the NOP

receptor compared to the classical opioid receptors (mu, delta, and kappa). This high selectivity

has been consistently demonstrated across various in vitro assays.

Table 1: Binding Affinity and Functional Activity of (+/-)-J 113397 at Opioid Receptors

Receptor
Species/Sy
stem

Assay Type Parameter Value (nM) Reference

NOP (ORL-1)
Cloned

Human

Radioligand

Binding
Ki 1.8 [2][3]

Human
Radioligand

Binding
IC50 2.3

Mouse Brain
Radioligand

Binding
Ki 1.1 [3]

Mouse Brain
[35S]GTPγS

Binding
IC50 7.6 [4]

CHO-ORL1

cells

[35S]GTPγS

Binding
IC50 5.3 [2][3]

Mu (μ) Human
Radioligand

Binding
Ki >1000 [3]

Human
Radioligand

Binding
IC50 2200

Kappa (κ) Human
Radioligand

Binding
Ki 640 [3]

Human
Radioligand

Binding
IC50 1400

Delta (δ) Human
Radioligand

Binding
Ki >10,000 [3]

Human
Radioligand

Binding
IC50 >10,000
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Note: Ki (inhibition constant) and IC50 (half maximal inhibitory concentration) are measures of

binding affinity. Lower values indicate higher affinity.

Experimental Protocols
The characterization of (+/-)-J 113397's selectivity profile relies on well-established in vitro

pharmacological assays. The primary methods cited are radioligand competition binding

assays and [35S]GTPγS functional assays.

1. Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of an unlabeled compound, such as (+/-)-J
113397, by measuring its ability to displace a radiolabeled ligand from its receptor.

Membrane Preparation: Cell membranes are prepared from cultured cells (e.g., Chinese

Hamster Ovary - CHO) stably expressing the receptor of interest (e.g., human NOP, mu,

delta, or kappa receptors) or from brain tissue.[3][5] The cells or tissue are homogenized in

an ice-cold buffer and centrifuged to isolate the cell membranes. The resulting pellet is

washed and resuspended in an appropriate assay buffer.[5]

Assay Procedure: A constant concentration of a specific radioligand (e.g., [125I]Tyr14-

nociceptin for the NOP receptor) is incubated with the membrane preparation in the

presence of varying concentrations of the unlabeled competitor compound ((+/-)-J 113397).

Data Analysis: After incubation, the bound and free radioligand are separated by filtration.

The amount of radioactivity bound to the membranes is quantified. The IC50 value is

determined by non-linear regression analysis of the competition curve. The Ki value is then

calculated from the IC50 using the Cheng-Prusoff equation.

2. [35S]GTPγS Binding Assay

This functional assay measures the activation of G protein-coupled receptors (GPCRs). Agonist

binding to a Gi/o-coupled receptor, like the NOP receptor, stimulates the binding of

[35S]GTPγS, a non-hydrolyzable GTP analog, to the Gα subunit. Antagonists block this

agonist-stimulated binding.
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Assay Components: The assay mixture contains cell membranes expressing the receptor of

interest, the agonist (e.g., N/OFQ), varying concentrations of the antagonist ((+/-)-J 113397),

GDP, and [35S]GTPγS in an assay buffer.[3][4]

Procedure: The reaction is initiated by the addition of the membranes. Following incubation,

the reaction is terminated, and the bound [35S]GTPγS is separated from the free form by

rapid filtration.

Data Interpretation: The amount of bound [35S]GTPγS is measured by liquid scintillation

counting. The ability of (+/-)-J 113397 to inhibit agonist-stimulated [35S]GTPγS binding is

used to determine its functional antagonist potency (IC50). Schild plot analysis can be used

to confirm competitive antagonism.[3][4]

Mechanism of Action and Signaling Pathway
(+/-)-J 113397 acts as a competitive antagonist at the NOP receptor.[3][4] This means it binds

to the same site as the endogenous ligand, N/OFQ, but does not activate the receptor. By

occupying the binding site, it blocks the actions of N/OFQ. The NOP receptor is a Gi/o-coupled

receptor.[6] Upon activation by an agonist, it initiates a signaling cascade that includes the

inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels,

and the modulation of ion channels.[6][7]
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Caption: NOP receptor signaling pathway and the inhibitory action of (+/-)-J 113397.

Experimental Workflow for Selectivity Profiling
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The determination of a compound's selectivity profile follows a logical and systematic workflow,

as depicted below.
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Caption: Workflow for determining the selectivity profile of (+/-)-J 113397.

Conclusion
The extensive in vitro characterization of (+/-)-J 113397 unequivocally demonstrates its status

as a potent and highly selective competitive antagonist of the NOP receptor. Its several

hundred-fold selectivity over classical opioid receptors makes it an invaluable tool for

elucidating the complex roles of the N/OFQ system in various physiological processes,

including pain, reward, and motor control.[1][8][9] For drug development professionals, the

well-defined selectivity profile of (+/-)-J 113397 serves as a benchmark for the design of new

therapeutic agents targeting the NOP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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